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Background and Clinical Significance

2,3-Diphosphoglycerate (2,3-DPG) is a crucial intermediate in RBC metabolism that plays a central role in
oxygen delivery. It binds to deoxygenated hemoglobin, decreasing its affinity for oxygen and thereby
facilitating the release of oxygen to tissues [1] [2]. The measurement of 2,3-DPG levels is therefore a key

indicator of the functional quality of stored RBCs.

During storage in blood banks, RBCs undergo biochemical and structural alterations collectively known as
the "storage lesion,” of which the rapid depletion of 2,3-DPG is a hallmark [3]. Transfusing RBCs with
reduced 2,3-DPG levels can lead to impaired oxygen release, which may compromise transfusion efficacy,
particularly for patients with critical oxygen demands [4] [1]. Recent developments, including the
discontinuation of the only validated commercial assay for 2,3-DPG, have highlighted the need for new

methods to comprehensively characterize RBC products [5] [2].

Quantitative Data on 2,3-DPG Depletion

The following table summarizes key quantitative findings on 2,3-DPG depletion under different storage

conditions.

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s568924?utm_src=pdf-body
https://www.smolecule.com/products/s568924?utm_src=pdf-interest
https://www.bloodresearch.or.kr/journal/view.html?pn=search&uid=402&vmd=Full
https://www.semanticscholar.org/paper/Assessing-red-blood-cell-product-quality-with-ATP-A-Feldman-Brandon-Coatham/12f2a8881938f0aa8b0681d130a3ba835bbd41d3
https://www.nature.com/articles/s41598-025-18028-4
https://www.sciencedirect.com/science/article/pii/S1473050225002216
https://www.bloodresearch.or.kr/journal/view.html?pn=search&uid=402&vmd=Full
https://pubmed.ncbi.nlm.nih.gov/40987756/
https://www.semanticscholar.org/paper/Assessing-red-blood-cell-product-quality-with-ATP-A-Feldman-Brandon-Coatham/12f2a8881938f0aa8b0681d130a3ba835bbd41d3
https://www.smolecule.com/products/s568924?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

L. Storage 2,3-DPG Level (vs. L

Storage Condition ; o Key Findings

Duration Original)
ACD (Conventional) [1] 4 days ~50% Levels fall sharply under standard

blood bank conditions.

9 days <1.0 pmol/mL Falls below a critical concentration.

12 days ~10% Only a small fraction remains.
Supercooled (-4°C) & 42 days Better Preserved Combination strategy most effective
E-Sol5 [3] in slowing depletion.
Cold (+4°C) & E-Sol5 42 days Moderately Alkaline additive solution helps
[3] Preserved maintain 2,3-DPG.
Cold (+4°C) & SAGM 42 days Depleted Standard acidic additive solution
[3] leads to rapid loss.

Current Challenges in 2,3-DPG Measurement

The landscape for measuring 2,3-DPG is currently in flux. A 2025 collaborative study underscored that with
the discontinuation of the primary commercial assay, there is no universally accepted replacement [5]. The

study evaluated two potential alternatives:

e p50 (Hemoglobin Oxygen Half-Saturation Pressure): The correlation between 2,3-DPG and p50
was found to be inconsistent and susceptible to various biological and technical factors, making it an
unreliable proxy [5].

¢ Adenosine Triphosphate (ATP): As another marker of RBC quality, ATP was not well-correlated with
2,3-DPG levels nor with in vivo circulation kinetics, limiting its utility as a direct substitute [5].

This gap underscores the need for developing and validating new assays, particularly for the characterization

of novel RBC products and storage conditions [5] [2].

Experimental Protocols and Methodologies
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Protocol: Ultraviolet Enzymatic Determination of 2,3-DPG

This is a classic method used for the quantitative measurement of 2,3-DPG in banked blood [1].

e Principle: An enzymatic assay that relies on the ultraviolet (UV) absorption of certain reaction

intermediates or products.
e Procedure:

[e]

Sample Preparation: Obtain RBC samples from stored blood units at designated time points
(e.g., days 0, 7, 14, 21, etc.).

Hemolysate Preparation: Centrifuge the blood to separate RBCs. Wash the RBCs with saline
and lyse them to release intracellular components.

Reaction: Mix the hemolysate with a specific reagent kit (e.g., the Rose-Liebowitz reagent from
Sigma Chemical Co.) according to the manufacturer's instructions.

Measurement: Use a spectrophotometer to measure the UV absorbance of the reaction
mixture. The change in absorbance is proportional to the concentration of 2,3-DPG in the
sample.

Calculation: Compare the absorbance values against a standard curve of known 2,3-DPG
concentrations to determine the concentration in the sample.

Protocol: Metabolomic Analysis via Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)

Modern high-throughput metabolomics provides a more comprehensive view of RBC metabolism, including

2,3-DPG and ATP levels [3] [6].

¢ Principle: Separates and precisely identifies metabolites based on their mass-to-charge ratio.
e Procedure:

[e]

Sample Quenching and Extraction: Rapidly quench metabolic activity in RBC pellets and
extract metabolites using a solvent like cold methanol.

Chromatography: Inject the extract into an LC system to separate the metabolite mixture.
Mass Spectrometry: Analyze the eluent using a tandem mass spectrometer. Metabolites are
ionized, selected by their specific mass, fragmented, and detected.

Quantification: Identify and quantify 2,3-DPG and ATP by comparing their signal intensities to
internal standards with known concentrations.

Emerging Strategies for 2,3-DPG Preservation
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Research is focused on mitigating the storage lesion through improved storage strategies. The following

diagram illustrates the logical relationship between these interventions and their outcomes.

Research indicates that a combination of alkaline additive solutions and supercooled storage offers a

promising strategy.

¢ Alkaline Additive Solutions (e.g., E-Sol5): These chloride-free or low-chloride solutions cause a
shift in intracellular pH towards alkalinity. This pH environment favors the activity of pH-sensitive
enzymes in glycolysis, helping to maintain 2,3-DPG and ATP levels [3].

e Supercooled Storage (e.g., -4°C): Storing RBCs at sub-zero temperatures without freezing
significantly slows metabolic activity. This leads to decreased glucose consumption, reduced lactate
accumulation, and ultimately, better preservation of adenylate pools (ATP) and 2,3-DPG reservoirs
compared to standard +4°C storage [3].

Conclusion

The measurement of 2,3-DPG remains a critical, yet challenging, aspect of assessing RBC product quality.
The depletion of 2,3-DPG during storage directly impacts the oxygen-releasing function of RBCs,
potentially affecting transfusion outcomes. While established enzymatic methods exist, the search for a
robust and standardized replacement assay is ongoing. Future directions point towards the adoption of
advanced metabolomic techniques and the development of novel storage strategies, such as alkaline additives
and supercooled storage, to better preserve the metabolic and functional integrity of red blood cells during

storage.
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Protocols]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b568924#2-3-dpg-measurement-in-stored-red-blood-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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